Cas no 57379-41-6 ((4aR,5S,8aS)-5-methyl-2-(1-methylethyl)decahydroquinoline hydrochloride)
57379-41-6 structure
Product Name:(4aR,5S,8aS)-5-methyl-2-(1-methylethyl)decahydroquinoline hydrochloride
CAS No:57379-41-6
MF:C13H26ClN
MW:231.805243015289
CID:1604157
PubChem ID:6453471
Update Time:2025-04-21
(4aR,5S,8aS)-5-methyl-2-(1-methylethyl)decahydroquinoline hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (4aR,5S,8aS)-5-methyl-2-(1-methylethyl)decahydroquinoline hydrochloride
- (4aR,5S,8aS)-5-methyl-2-propan-2-yl-1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline,hydrochloride
- 57379-41-6
- Quinoline, decahydro-5-methyl-2-(1-methylethyl)-, hydrochloride, (2alpha,4abeta,5beta,8abeta)-
- DTXSID40972878
- 5-Methyl-2-(propan-2-yl)decahydroquinoline--hydrogen chloride (1/1)
-
- Inchi: 1S/C13H25N.ClH/c1-9(2)12-8-7-11-10(3)5-4-6-13(11)14-12;/h9-14H,4-8H2,1-3H3;1H/t10-,11+,12?,13-;/m0./s1
- InChI Key: JUXLJPAMEBFMFX-GLVXJBSGSA-N
- SMILES: Cl.N1C(C(C)C)CC[C@@H]2[C@@H](C)CCC[C@H]12
Computed Properties
- Exact Mass: 231.17558
- Monoisotopic Mass: 231.175378
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12
Experimental Properties
- Boiling Point: 257.2°C at 760 mmHg
- Flash Point: 107.9°C
- PSA: 12.03
(4aR,5S,8aS)-5-methyl-2-(1-methylethyl)decahydroquinoline hydrochloride Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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